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Compound of Interest

Compound Name: VPC-3033

Cat. No.: B15295349

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. While a specific Safety Data Sheet (SDS) for VPC-3033 is not publicly available,
established best practices for the disposal of research chemicals of unknown specific hazards
should be strictly followed. This guide provides essential safety and logistical information to
manage the disposal of VPC-3033 responsibly.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
before proceeding with the disposal of any chemical, including VPC-3033. Your EHS
department can provide guidance based on local, state, and federal regulations and may have
specific protocols for compounds of this nature.

Summary of Known Data for VPC-3033

While detailed disposal information is not available, the following data has been compiled from
publicly accessible sources.
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Property Data

Chemical Name VPC-3033

CAS Number 110763-24-1

Primary Function Androgen Receptor (AR) Antagonist

Potent inhibitor of AR transcriptional activity
(IC50 = 0.3 uM) and demonstrates strong

Reported Activity ]
androgen displacement. It has also been shown
to induce AR degradation.[1]
As a biologically active molecule designed to
interact with a specific pathway, it should be
Known Hazards handled with care to avoid exposure. The

specific toxicological properties are not well-

documented in publicly available sources.

Store at room temperature in the continental
) US; however, this may vary in other locations.
Storage Recommendations ) -
Always refer to the supplier's Certificate of

Analysis for specific storage conditions.[1]

General Protocol for the Disposal of Research
Chemicals

In the absence of a specific SDS for VPC-3033, the following step-by-step procedure for the
disposal of a research chemical with unknown hazards should be implemented. This protocol is
based on standard safe laboratory practices.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-
resistant gloves.

2. Waste Segregation:
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e Do not mix VPC-3033 waste with other chemical waste streams unless explicitly approved
by your EHS department.

e Maintain separate waste containers for solid and liquid forms of VPC-3033.
3. Solid Waste Disposal:

o Contaminated Materials: Items such as gloves, weigh boats, and pipette tips that have come
into contact with VPC-3033 should be collected in a designated, sealed plastic bag or a
clearly labeled, leak-proof container.

e Unused Compound: The original container with any remaining solid VPC-3033 should be
securely closed.

4. Liquid Waste Disposal:

e Solutions: Any solutions containing VPC-3033 should be collected in a dedicated, sealed,
and shatter-proof waste container.

o Container Labeling: The liquid waste container must be clearly labeled with "Hazardous
Waste," the full chemical name "VPC-3033," and the approximate concentration and volume.

5. Labeling and Storage of Waste:
o All waste containers must be clearly and accurately labeled.

o Store waste containers in a designated, secure secondary containment area away from
general lab traffic.

6. Arranging for Disposal:
» Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Provide them with all the necessary information about the waste, including the chemical
name and quantity.

Visualizing the Disposal Workflow
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The following diagram illustrates the general decision-making process and workflow for the

proper disposal of a laboratory chemical like VPC-3033.
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General Workflow for Laboratory Chemical Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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